Cas no 56106-57-1 (3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester)

3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester structure
56106-57-1 structure
Product Name:3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
CAS No:56106-57-1
MF:C14H14N2O5S
MW:322.336362361908
CID:349785
PubChem ID:13020993
Update Time:2025-04-19

3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-5-(aminosulfonyl)-4-phenoxy-, methyl ester
    • 3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
    • 3-AMino-4-phenoxy-5-sulfaMoyl-benzoic Acid Methyl Ester
    • methyl 3-amino-4-phenoxy-5-sulfamoylbenzoate
    • 3-amino-4-phenoxy-5-sulphamoylbenzoic acid methyl ester
    • 3-amino-4-phenoxy-5-sulphamylbenzoic acid methyl ester
    • methyl 3-amino-4-phenoxy-5-sulfamyl benzoate
    • AKOS030254775
    • FT-0661572
    • SCHEMBL2875469
    • N,N'-Diacetyl-N,N'-1,4-Phenylenedi-glycine Diethyl Ester
    • DTXSID30515399
    • VGKUIQWRNJBNJC-UHFFFAOYSA-N
    • 56106-57-1
    • Inchi: 1S/C14H14N2O5S/c1-20-14(17)9-7-11(15)13(12(8-9)22(16,18)19)21-10-5-3-2-4-6-10/h2-8H,15H2,1H3,(H2,16,18,19)
    • InChI Key: VGKUIQWRNJBNJC-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)OC)C=C(C=1OC1C=CC=CC=1)N)(N)(=O)=O

Computed Properties

  • Exact Mass: 322.06200
  • Monoisotopic Mass: 322.06234272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 130.09000
  • LogP: 3.85740

3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A581970-10mg
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
56106-57-1
10mg
$ 201.00 2023-04-19
TRC
A581970-100mg
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
56106-57-1
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$ 1596.00 2023-04-19

3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Production Method

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